Cas no 1314648-51-5 (1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314648-51-5
• MF: C₁₁H₉Cl₂N
• MW: 226.101860761642
• MDL: MFCD19697349
• CID: 4583412
• PubChem ID: 110431279
• Update Time: 2025-06-07

1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(2,5-dichlorophenyl)-
• 1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile

• MDL： MFCD19697349
• Inchi： 1S/C11H9Cl2N/c12-8-2-3-10(13)9(6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： CGOQCPIAAYSAAO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2Cl)(C#N)CCC1

Additional information on 1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-51-5)

1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutane ring and dichlorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s carbonitrile functional group enhances its reactivity, enabling diverse chemical transformations. This property aligns with the growing demand for modular synthetic platforms in medicinal chemistry. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in AI-driven drug design. Computational chemists frequently search for "nitrile-containing scaffolds" or "chlorinated aromatic building blocks," reflecting the compound’s relevance in fragment-based drug discovery.

From an industrial perspective, 1314648-51-5 exemplifies the shift toward sustainable halogenated intermediates. Manufacturers prioritize its efficient synthesis using green chemistry principles, such as catalytic C–H activation—a trending subject in organic synthesis forums. Analytical techniques like HPLC and LC-MS are critical for quality control, addressing common queries about "purity standards for nitrile intermediates."

Environmental considerations also drive interest in this compound. Its dichlorophenyl segment raises questions about biodegradability, prompting studies on eco-friendly derivatives. Regulatory-compliant handling protocols are often searched alongside "CAS 1314648-51-5 safety data," emphasizing the need for transparent technical documentation.

In material science, the rigid cyclobutane core inspires applications in liquid crystals or polymer additives. Patent analyses reveal its use in high-performance coatings, resonating with searches for "thermal-stable nitrile compounds." As cross-disciplinary research expands, 1-(2,5-dichlorophenyl)cyclobutane-1-carbonitrile continues to bridge gaps between academia and industrial innovation.

Future directions may explore its enantioselective synthesis—addressing the demand for chiral intermediates in asymmetric catalysis. The compound’s versatility ensures its prominence in journals and databases, making it a staple reference for chemists investigating "sterically hindered carbonitriles" or "halogenated cyclobutane derivatives."